2-chloro-N-[4-(difluoromethoxy)-3-ethoxyphenyl]acetamide

• IUPAC Name: 2-chloro-N-[4-(difluoromethoxy)-3-ethoxyphenyl]acetamide
• InChI: InChI=1S/C11H12ClF2NO3/c1-2-17-9-5-7(15-10(16)6-12)3-4-8(9)18-11(13)14/h3-5,11H,2,6H2,1H3,(H,15,16)
• InChI Key: DHEJXQUPWMFXAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)NC(=O)CCl)OC(F)F
• Molecular Formula: C11H12ClF2NO3
• Molecular Weight: 279.67 g/mol

Description

2-chloro-N-[4-(difluoromethoxy)-3-ethoxyphenyl]acetamide, also known as DFEAA, is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic compound that has been found to have potential therapeutic applications.

Scientific Research Applications

Herbicide Action and Metabolism

• Comparative Metabolism in Liver Microsomes : The metabolism of chloroacetamide herbicides, including compounds structurally similar to the specified chemical, has been studied in both human and rat liver microsomes. These studies suggest a complex metabolic activation pathway that could lead to carcinogenic products, highlighting the importance of understanding the metabolic fate of such compounds (Coleman et al., 2000).

• Herbicide Radiosynthesis for Metabolism Studies : Research into the radiosynthesis of chloroacetanilide herbicides provides essential tools for studying the metabolism and mode of action of these compounds, indicating a methodological approach to investigate similar chemicals' environmental and biological behaviors (Latli & Casida, 1995).

Chemical Properties and Synthesis

• Precursors of Difluoroazetidinones : Research on difluoro(trimethylsilyl)acetamides, derived from chlorodifluoroacetamides, as precursors to 3,3-difluoroazetidinones opens up new synthetic pathways for creating novel compounds with potential applications in various fields, including pharmaceuticals and agrochemicals (Bordeau et al., 2006).

Biodegradation and Environmental Fate

• Biodegradation by Rhodococcus sp. : The N-deethoxymethylation of acetochlor by Rhodococcus sp. strain T3-1, involving a cytochrome P450 system, demonstrates a microbial pathway for the degradation of chloroacetamide herbicides. This research provides insight into potential bioremediation strategies for environmental pollutants (Wang et al., 2015).

Analytical and Environmental Chemistry

• Hydrologic System Presence in the Midwestern United States : A study conducted on the occurrence of acetochlor, a compound related to the chemical of interest, in the hydrologic system of the Midwestern United States offers valuable data on the environmental distribution and fate of similar herbicides following their application (Kolpin et al., 1996).